4-(Dimethylamino)-1,1-diphenylbut-3-en-2-one

• Molecular Formula: C18H19NO
• Molecular Weight: 265.3 g/mol
• IUPAC Name: 4-(dimethylamino)-1,1-diphenylbut-3-en-2-one
• InChI: InChI=1S/C18H19NO/c1-19(2)14-13-17(20)18(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-14,18H,1-2H3
• InChI Key: JKRJXPWLKZXGLL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=CC(=O)C(C1=CC=CC=C1)C2=CC=CC=C2

Description

4-(Dimethylamino)-1,1-diphenylbut-3-en-2-one is a useful research compound. Its molecular formula is C18H19NO and its molecular weight is 265.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 21.0 g of 1,1-diphenylacetone and 40 ml of N,N-dimethylformamide dimethyl acetal in a 300 ml round bottom flask was heated in an oil bath at 120° C. for 8 hours with ethanol being distilled over. The reaction mixture was cooled and evaporated in vacuo to give an oil. The oil was boiled up in 50 ml of ether then cooled at -10° C. and gave a heavy precipitate. The precipitate was collected, washed with ether, then air dried and gave 21.5 g of crude product. A 5.0 g portion was recrystallized from 50 ml of 2-propanol, then cooled at room temperature. The material was collected and dried at 60° C. and gave 1.7 g of the desired product, mp 93°-94° C.